Cas no 833481-77-9 (Phenol,3-[4-(methylamino)-7-(1-methylethyl)-7H-pyrrolo[2,3-d]pyrimidin-5-yl]-)

• Product Name: Phenol,3-[4-(methylamino)-7-(1-methylethyl)-7H-pyrrolo[2,3-d]pyrimidin-5-yl]-
• CAS No: 833481-77-9
• MF: C₁₆H₁₈N₄O
• MW: 282.340322971344
• CID: 672372
• Update Time: 2025-07-14

Phenol,3-[4-(methylamino)-7-(1-methylethyl)-7H-pyrrolo[2,3-d]pyrimidin-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Phenol,3-[4-(methylamino)-7-(1-methylethyl)-7H-pyrrolo[2,3-d]pyrimidin-5-yl]-
• Phenol, 3-[4-(methylamino)-7-(1-methylethyl)-7H-pyrrolo[2,3-d]pyrimidin-5-yl]-

• Inchi： 1S/C16H18N4O/c1-10(2)20-8-13(11-5-4-6-12(21)7-11)14-15(17-3)18-9-19-16(14)20/h4-10,21H,1-3H3,(H,17,18,19)
• InChI Key： CHOWNNXMRTVILJ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC(C2C3=C(NC)N=CN=C3N(C(C)C)C=2)=C1

Additional information on Phenol,3-[4-(methylamino)-7-(1-methylethyl)-7H-pyrrolo[2,3-d]pyrimidin-5-yl]-

Phenol, 3-[4-(methylamino)-7-(1-methylethyl)-7H-pyrrolo[2,3-d]pyrimidin-5-yl]: A Comprehensive Overview

The compound Phenol, 3-[4-(methylamino)-7-(1-methylethyl)-7H-pyrrolo[2,3-d]pyrimidin-5-yl], with CAS No. 833481-77-9, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug discovery and development. The molecule combines a phenol group with a pyrrolopyrimidine scaffold, which is a heterocyclic system known for its versatility in medicinal chemistry.

The pyrrolopyrimidine core of this compound is a fused bicyclic structure consisting of a pyrrole and a pyrimidine ring. This arrangement provides the molecule with unique electronic properties and the ability to interact with various biological targets. The presence of substituents such as the methylamino group and the 1-methylethyl group further enhances the compound's functional diversity. These groups can influence the molecule's solubility, stability, and bioavailability, making it an attractive candidate for therapeutic interventions.

Recent studies have highlighted the potential of Phenol, 3-[4-(methylamino)-7-(1-methylethyl)-7H-pyrrolo[2,3-d]pyrimidin-5-yl] as a modulator of key cellular pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are critical in signaling processes associated with cancer and inflammatory diseases. The ability to selectively target these enzymes makes it a promising lead compound for the development of novel anti-cancer agents.

In addition to its pharmacological properties, the synthesis of this compound represents a significant achievement in organic chemistry. The construction of the pyrrolopyrimidine ring system requires precise control over reaction conditions to ensure high yields and purity. Advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to streamline the production process. These techniques not only enhance efficiency but also minimize environmental impact, aligning with current green chemistry principles.

The structural uniqueness of CAS No. 833481-77-9 also lends itself to applications in materials science. The molecule's aromaticity and conjugated system make it a potential candidate for use in organic electronics and optoelectronic devices. Researchers have explored its properties as a component in light-emitting diodes (LEDs) and solar cells, where its ability to absorb and emit light at specific wavelengths could be advantageous.

From a regulatory standpoint, understanding the safety profile of this compound is paramount. Preclinical studies have been conducted to assess its toxicity, mutagenicity, and pharmacokinetics. These studies are essential for determining whether the compound can progress to clinical trials and ultimately be approved for therapeutic use. The results so far indicate that while the compound demonstrates promising efficacy, further research is required to fully characterize its safety profile.

In conclusion, Phenol, 3-[4-(methylamino)-7-(1-methylethyl)-7H-pyrrolo[2,3-d]pyrimidin-5-yl] (CAS No. 833481-77-9) represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological research, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and medicine.